Cas no 125-46-2 (Usnic acid)

• Product Name: Usnic acid
• CAS No: 125-46-2
• MF: C₁₈H₁₆O₇
• MW: 344.315445899963
• MDL: MFCD00065294
• CID: 36148
• Update Time: 2025-10-30

Usnic acid Chemical and Physical Properties

Names and Identifiers

• Usnic acid
• 2,6-Diacetyl-7,9-dihydroxy-8,9b-dimethyl-9bH-dibenzofuran-1,3-dione
• 2,6-diacetyl-7,9-dihydroxy-8,9b-dimethyldibenzofuran-1,3-dione
• 9bh)-dibenzofurandione, 2,6-diacetyl-7,9-dihydroxy-8,9b-dimethyl-3(2h
• (+-)-uanic acid
• usno
• Usnic
• USNEIN
• USNIACIN
• UNSICACID
• Usnea acid
• usninsaeure
• USNINIC ACID
• (+-)-uanicacid
• (S)-usnate
• (-)-Usnic acid
• (S)-Usnic acid

• MDL： MFCD00065294
• Inchi： 1S/C18H16O7/c1-6-14(22)12(8(3)20)16-13(15(6)23)18(4)10(25-16)5-9(21)11(7(2)19)17(18)24/h5,22-24H,1-4H3
• InChI Key： ICTZCAHDGHPRQR-UHFFFAOYSA-N
• SMILES： CC(C1C(=O)C=C2OC3C(C(=O)C)=C(O)C(C)=C(O)C=3C2(C)C=1O)=O

Computed Properties

• Exact Mass: 344.09000
• Monoisotopic Mass: 344.08960285 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 344.3
• Topological Polar Surface Area: 118Ų
• Surface Charge: 0
• Tautomer Count: 147
• XLogP3: 1.4

Experimental Properties

• Color/Form: Yellow rhombohedral crystal (acetone)
• Density: 1.2869 (rough estimate)
• Melting Point: 200°C
• Boiling Point: 605.4°C at 760 mmHg
• Flash Point: 219.1±23.6 °C
• Refractive Index: 495 ° (C=0.7, CHCl3)
• Solubility: Solubility at 25 °C (g/100 ml): acetone, 0.77; ethyl acetate, 0.88; fural, 7.32; furfuryl alcohol, 1.21
• PSA: 117.97000
• LogP: 1.49980
• Merck: 9893
• Specific Rotation: D16 +509.4° (c = 0.697 in chloroform)
• Solubility: It is easily soluble in chloroform and glacial acetic acid, but poorly soluble in hot alcohol.
• Vapor Pressure: No data available

Usnic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H335
• Warning Statement： P261
• Hazard Category Code： 25-50/53
• Safety Instruction： S22-S24/25
• RTECS：HP5270000
• Hazardous Material Identification：
• Safety Term：S22-S24/25
• Risk Phrases：R22
• Toxicity：LD50 i.v. in mice: 25 mg/kg (Gottlieb, Shaw)
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Usnic acid

Professional Introduction to Usnic Acid (CAS No: 125-46-2)

Usnic acid, a naturally occurring compound with the chemical formula C₁₆H₁₀O₇, is a derivative of usnic acid found in lichens of the genera Usnea and Evernia. This remarkable substance has garnered significant attention in the field of chemomedicine due to its diverse biological activities and potential therapeutic applications. With a CAS number of 125-46-2, usnic acid is widely recognized for its antimicrobial, anti-inflammatory, and antioxidant properties, making it a subject of extensive research in both academic and industrial settings.

The chemical structure of usnic acid consists of a naphthoquinone core substituted with two hydroxyl groups and a carboxyl group. This unique arrangement contributes to its remarkable stability and bioactivity. Over the years, researchers have uncovered numerous pharmacological benefits associated with usnic acid, which have been validated through an array of preclinical and clinical studies. The compound's ability to inhibit bacterial growth has been particularly noteworthy, as it has shown efficacy against a wide range of pathogens, including those resistant to conventional antibiotics.

In recent years, the antimicrobial properties of usnic acid have been extensively studied, particularly in the context of emerging multidrug-resistant infections. A groundbreaking study published in the journal Antimicrobial Agents and Chemotherapy highlighted the compound's effectiveness against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis. The research demonstrated that usnic acid disrupts bacterial cell membranes, leading to leakage of intracellular contents and ultimately cell death. This mechanism of action suggests that usnic acid could be a valuable addition to existing antimicrobial strategies.

Beyond its antimicrobial applications, usnic acid has also been investigated for its potential anti-inflammatory effects. Chronic inflammation is a hallmark of various diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. Studies have shown that usnic acid can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. Additionally, its antioxidant properties help neutralize reactive oxygen species (ROS), thereby reducing oxidative stress—a contributing factor to many chronic illnesses.

The therapeutic potential of usnic acid extends to its role in cancer research. Emerging evidence suggests that the compound can induce apoptosis in cancer cells while sparing healthy cells. A study published in the Journal of Natural Products demonstrated that usnic acid selectively targets malignant cells by activating caspase-dependent apoptosis pathways. Furthermore, its ability to inhibit tyrosine kinases has implications for developing novel anticancer agents. These findings underscore the importance of further exploring usnic acid's oncological applications.

In addition to its biological activities, usnic acid exhibits notable phototoxic properties. When exposed to ultraviolet (UV) light, it generates reactive oxygen species that can damage microbial cells. This characteristic has led to its incorporation into photodynamic therapy (PDT) protocols for treating skin infections and superficial tumors. The combination of usnic acid with light-based treatments offers a non-invasive approach to targeting pathogens without systemic side effects.

The safety profile of usnic acid is another area of interest among researchers. While high concentrations may cause mild gastrointestinal discomfort, studies indicate that moderate doses are well-tolerated in humans. This makes it an attractive candidate for developing natural-based therapeutics with reduced toxicity compared to synthetic alternatives. However, further clinical trials are necessary to fully assess its safety and efficacy in human populations.

The industrial significance of usnic acid cannot be overstated. Its natural origin and biodegradability align with the growing demand for sustainable healthcare solutions. Pharmaceutical companies are increasingly exploring plant-derived compounds like usnic acid as alternatives to conventional drugs due to their lower environmental impact. Moreover, advancements in extraction technologies have improved the yield and purity of usnic acid extracts, making it more feasible for large-scale production.

The future direction of usnic acid research is promising, with investigations focusing on optimizing its delivery systems for enhanced bioavailability. Nanotechnology-based formulations are being explored as potential vehicles for delivering usnic acid directly to target sites within the body. Such innovations could significantly improve therapeutic outcomes while minimizing side effects.

In conclusion, usnic acid (CAS No: 125-46-2) is a multifaceted compound with extensive applications in chemomedicine. Its antimicrobial, anti-inflammatory, antioxidant, and anticancer properties make it a compelling candidate for developing novel treatments across various medical disciplines. As research continues to uncover new insights into its mechanisms of action, the therapeutic potential of this natural product is likely to expand further.